Cas no 2270-40-8 (Diacetoxyscirpenol)

Diacetoxyscirpenol is a trichothecene mycotoxin produced by certain Fusarium species. It is characterized by its sesquiterpenoid structure, featuring acetylated hydroxyl groups at the C-4 and C-15 positions. This compound exhibits potent cytotoxic and immunosuppressive properties, making it a subject of interest in toxicological and biomedical research. Its mechanism of action involves inhibition of protein synthesis by binding to the ribosomal peptidyltransferase site. Diacetoxyscirpenol is also used as a reference standard in analytical chemistry for the detection and quantification of trichothecene contamination in food and agricultural products. Handling requires strict safety precautions due to its high toxicity.
Diacetoxyscirpenol structure
Diacetoxyscirpenol structure
Product Name:Diacetoxyscirpenol
CAS No:2270-40-8
MF:C19H26O7
MW:366.405546665192
MDL:MFCD00866334
CID:256163
PubChem ID:24860935
Update Time:2025-11-03

Diacetoxyscirpenol Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 4,15-diacetate, (3a,4b)-
    • Diacetoxyscirpenol
    • Diacetoxyscirpenol, FroM FusariuM sp.
    • 12-epianguidine
    • 4,15-diacetoxyscirpenol
    • ang66
    • Anguidin
    • Anguidin,DAS
    • ANGUIDINE
    • Diazetoxyskirpenol
    • MM 4462
    • 4beta,15-Diacetoxy-12,13-epoxytrichothec-9-en-3alpha-ol
    • DAS
    • NSC 141537
    • NSC 177378
    • Scirp-9-ene-3alpha,4beta,15-triol, 4,15-diacetate
    • Scirpenetriol 4,15-diacetate
    • SCHEMBL10994355
    • 12,13-Epoxytrichothec-9-ene-3alpha,4beta,15-triol 4,15-diacetate
    • UNII-UYL28I099N
    • Diacetoxyscirpenol solution in Acetonitrile, 100ug/mL
    • CHEMBL433680
    • 1ST7223-100A
    • Trichothec-9-3n3-3,4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3alpha,4beta)-
    • [(1S,2R,7R,9R,10R,11S,12S)-11-acetyloxy-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
    • 2270-40-8
    • HY-N6692
    • BRD-K51321215-001-01-2
    • NSC-141537
    • 1ST7223
    • 4,15-Di-O-acetylscirpenol
    • CCRIS 3536
    • 4,15-Diacetoxyscirp-9-en-3-ol
    • SMR000440757
    • 3-alpha-Hydroxy-4-beta,15-diacetoxy-12,13-epoxytrichothec-9-ene
    • CS-0081332
    • Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.,12.alpha.)-
    • C09662
    • ACon0_000396
    • 4beta,15-Diacetoxy-3alpha-hydroxy-12,13-epoxytrichothec-9-ene
    • Trichothec-9-ene-3alpha,4beta,15-triol, 12,13-epoxy-, 4,15-diacetate
    • EINECS 218-873-3
    • HSDB 7244
    • Trichothec-9-ene, 12,13-epoxy-4beta,15-diazetoxy-3alpha-hydroxy-
    • NCGC00179895-01
    • 109547-11-7
    • DTXSID80891791
    • HMS2269N24
    • NSC-177378
    • MEGxm0_000187
    • NS00018335
    • MLS000863617
    • UYL28I099N
    • Diazetoxyskirpenol [German]
    • Trichothec-9-ene-3.alpha.,4.beta.,15-triol, 12,13-epoxy-, 4,15-diacetate
    • 4,15-Diacetoxyscirpen-3-ol
    • ACon1_002033
    • cid_15571694
    • BDBM68181
    • SCHEMBL16444688
    • CHEBI:4478
    • Trichothec-9-ene-3,15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.)-
    • AKOS030213162
    • Diacetoxy scirpend
    • Trichothec-9-ene,13-epoxy-4.beta.,15-diazetoxy-3.alpha.-hydroxy-
    • PD063329
    • [(2R)-acetoxy-hydroxy-dimethyl-spiro[[?]-2,2'-oxirane]yl]methyl acetate
    • A12296
    • Q426731
    • Anguidine, Anguidin
    • 4.beta.,13-epoxytrichothec-9-ene
    • AS-57020
    • CCG-208424
    • Trichothec-9-ene-3.alpha.,15-triol, 12,13-epoxy-, 4,15-diacetate
    • NSC141537
    • (3beta,4alpha,12R)-3-Hydroxy-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
    • Diacetoxyscirpenol 100 microg/mL in Acetonitrile
    • Trichothec-9-ene-3,15-triol, 12,13-epoxy-, 4,15-diacetate
    • Trichothec-9-3n3-3,4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.)-
    • NCI60_001481
    • [(1S,2R,7R,9R,10R,11S,12R)-11-acetyloxy-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
    • CHEMBL2005379
    • NSC177378
    • 4, 15-Diacetoxyscirpen-3-ol
    • ANG 66
    • FT-0603094
    • Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 4,15-diacetate
    • Trichothec-9-ene, 12,13-epoxy-4.beta.,15-diazetoxy-3.alpha.-hydroxy-
    • 4.beta.,15-Diacetoxy-3.alpha.-hydroxy-12,13-epoxytrichothec-9-ene
    • Trichothec-9-ene, 12,13-epoxy-4-.beta.,15-diacetoxy-3-.alpha.-hydroxy-
    • Spiro(2,2'-oxirane)-5a(6H)-methanol, 2,3,4,5,7,9a-hexahydro-3,4-dihydroxy-5,8-dimethyl-, 4,5a-diacetate
    • Neuro_000074
    • AUGQEEXBDZWUJY-UHFFFAOYSA-N
    • Scirp-9-ene-3.alpha.,4.beta.,15-triol, 4,15-diacetate
    • Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.)-
    • (11-acetyloxy-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
    • CHEBI:181805
    • SCHEMBL289702
    • Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane)-5a(6H)-methanol, 2,3,4,5,7,9a-hexahydro-3,4-dihydroxy-5,8-dimethyl-, 4,5a-diacetate
    • CHEMBL2002916
    • SCHEMBL289700
    • MLSMR
    • Trichothec-9-ene-3, 4, 15-triol, 12, 13-epoxy-, 4, 15-diacetate (3alpha, 4beta)-
    • DTXCID901031029
    • 4,15Diacetoxyscirpen3ol
    • 3Alpha,4Beta, 15-triol, 12, 13-epoxy-,4, 15-diacetate (8CI)
    • ((1S,2R,7R,9R,10R,11S,12R)-11-acetyloxy-10-hydroxy-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-2-yl)methyl acetate
    • Trichothec-9-ene-3,4, 15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.)-(9CI)
    • trichothec-9-ene-3alpha, 4beta, 15-triol, 12,13-epoxy-, 4,15-diacetate
    • Trichothec-9-ene-3, 4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3alpha,4beta)-
    • 4Beta, 15-diacetoxy-3alpha-hydroxy-12, 13-epoxytrichothec-9-ene
    • Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 4, 15-diacetate
    • Trichothec-9-ene-3,4, 15-triol, 12,13-epoxy-, 4,15-diacetate
    • Trichothec-9-ene-3,4, 15-triol, 12,13-epoxy-, 4,15-diacetate, (3alpha,4beta)-
    • 3alphaHydroxy4beta,15diacetoxy12,13epoxytrichothec9ene
    • 11'-(acetyloxy)-10'-hydroxy-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.02,7]dodecan]-5'-en-2'-ylmethyl acetate
    • Trichothec9ene3,4,15triol, 12,13epoxy, 4,15diacetate
    • Trichothec9ene, 12,13epoxy4beta,15diazetoxy3alphahydroxy
    • 4,15DiOacetylscirpenol
    • 4beta,15Diacetoxy3alphahydroxy12,13epoxytrichothec9ene
    • Trichothec-9-ene, 12,13-epoxy-4-beta,15-diacetoxy-3-alpha-hydroxy-
    • Trichothec-9-ene-3, 4, 15-triol, 12, 13-epoxy-, 4, 15-diacetate (3alpha, 4beta)-(9CI)
    • ((1S,2R,7R,9R,10R,11S,12S)-11-acetyloxy-10-hydroxy-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-2-yl)methyl acetate
    • 4,15Diacetoxyscirp9en3ol
    • 3Alpha,4Beta, 15-triol, 12, 13-epoxy-,4, 15-diacetate
    • 4,15Diacetoxyscirpenol
    • 11'-(acetyloxy)-10'-hydroxy-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.02,7)dodecan)-5'-en-2'-ylmethyl acetate
    • Scirpenetriol 4,15diacetate
    • (11-acetyloxy-10-hydroxy-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-2-yl)methyl acetate
    • Trichothec-9-ene-3, 4,15-triol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.)-(9CI)
    • Scirp9ene3alpha,4beta,15triol, 4,15diacetate
    • MDL: MFCD00866334
    • Inchi: 1S/C19H26O7/c1-10-5-6-18(8-23-11(2)20)13(7-10)26-16-14(22)15(25-12(3)21)17(18,4)19(16)9-24-19/h7,13-16,22H,5-6,8-9H2,1-4H3/t13-,14-,15-,16-,17-,18-,19+/m1/s1
    • InChI Key: AUGQEEXBDZWUJY-NMAPUUFXSA-N
    • SMILES: O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)CCC(C)=C[C@H]2O1)OC(C)=O)O

Computed Properties

  • Exact Mass: 366.16800
  • Monoisotopic Mass: 366.167853
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 94.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 162-164 ºC
  • Boiling Point: 407.62°C (rough estimate)
  • Flash Point: 2 °C
  • Refractive Index: 1.4790 (estimate)
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 94.59000
  • LogP: 1.12490
  • Sensitiveness: Sensitive to light
  • Solubility: Not determined

Diacetoxyscirpenol Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225,H302,H312,H319,H332
  • Warning Statement: P210,P280,P305+P351+P338
  • Hazardous Material transportation number:UN 3462 6.1/PG 2
  • WGK Germany:2
  • Hazard Category Code: R11;R20/21/22;R36
  • Safety Instruction: S16;S36/37
  • FLUKA BRAND F CODES:10
  • RTECS:YD0112000
  • Hazardous Material Identification: F Xn
  • HazardClass:6.1(a)
  • PackingGroup:II
  • Packing Group:II
  • Hazard Level:6.1(a)
  • Safety Term:6.1(a)
  • Packing Group:II
  • Risk Phrases:R26/27/28; R36/38; R36; R20/21/22; R11
  • Storage Condition:2-8°C

Diacetoxyscirpenol Customs Data

  • HS CODE:29329990

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Additional information on Diacetoxyscirpenol

Diacetoxyscirpenol (CAS No. 2270-40-8): An Overview of a Mycotoxin with Significant Biological Activity

Diacetoxyscirpenol (DAS), with the CAS number 2270-40-8, is a mycotoxin produced by several species of the genus Fusarium. This compound has garnered significant attention in recent years due to its potential biological effects and its role in plant and animal health. This article provides a comprehensive overview of Diacetoxyscirpenol, including its chemical structure, biosynthesis, biological activity, and recent research findings.

Chemical Structure and Biosynthesis

Diacetoxyscirpenol is a trichothecene mycotoxin characterized by a tetracyclic skeleton with an epoxy group at the C-12 and C-13 positions. The compound also features two acetate groups at the C-3 and C-15 positions, which contribute to its stability and biological activity. The biosynthesis of Diacetoxyscirpenol involves a series of enzymatic reactions, including the formation of the trichothecene core and the subsequent acetylation steps. Recent studies have identified key enzymes involved in these processes, providing valuable insights into the molecular mechanisms underlying mycotoxin production.

Biological Activity and Toxicity

Diacetoxyscirpenol is known for its potent cytotoxic and immunosuppressive effects. It inhibits protein synthesis by binding to the ribosomes, leading to cell death and tissue damage. In animals, exposure to Diacetoxyscirpenol can result in gastrointestinal distress, immune suppression, and reduced growth rates. In plants, it can cause stunted growth, chlorosis, and necrosis. These effects highlight the importance of understanding the mechanisms by which Diacetoxyscirpenol exerts its biological activity.

Recent Research Findings

Recent research has focused on elucidating the molecular mechanisms by which Diacetoxyscirpenol interacts with cellular components. A study published in the Journal of Agricultural and Food Chemistry (2021) demonstrated that Diacetoxyscirpenol can induce oxidative stress and apoptosis in mammalian cells. The researchers found that treatment with Diacetoxyscirpenol led to increased levels of reactive oxygen species (ROS) and activation of caspase-3, a key enzyme in the apoptotic pathway. These findings suggest that oxidative stress may play a crucial role in the cytotoxic effects of Diacetoxyscirpenol.

In another study published in Toxins (2022), researchers investigated the impact of Diacetoxyscirpenol on plant defense mechanisms. The study revealed that exposure to Diacetoxyscirpenol can suppress the expression of defense-related genes in plants, making them more susceptible to fungal infections. This finding underscores the potential role of mycotoxins in modulating plant-pathogen interactions.

Analytical Methods for Detection and Quantification

The accurate detection and quantification of Diacetoxyscirpenol(DAS) are crucial for assessing contamination levels in food and feed products. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) is widely used for this purpose due to its high sensitivity and specificity. Recent advancements in analytical techniques have further improved the detection limits and accuracy of these methods.

A study published in Analytical Chemistry (2023) described a novel method for detecting trace levels of DAS using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method achieved a detection limit of 0.1 ng/mL, making it suitable for routine monitoring in food safety applications. This advancement highlights the ongoing efforts to develop more sensitive and reliable analytical tools for mycotoxin detection.

Mitigation Strategies and Risk Management

The presence of DAS in food and feed products poses significant health risks to both humans and animals. Therefore, effective mitigation strategies are essential for reducing exposure to this mycotoxin. One approach involves the use of biocontrol agents, such as beneficial microorganisms that can degrade or inhibit the production of DAS by Fusarium species.

A study published in Applied Microbiology and Biotechnology (2023) evaluated the efficacy of several bacterial strains in reducing DAS contamination in cereals. The results showed that certain strains of Bacillus subtilis were highly effective in degrading DAS, reducing its concentration by up to 90%. These findings offer promising avenues for developing biocontrol strategies to mitigate mycotoxin contamination.

In addition to biocontrol methods, proper storage conditions are crucial for preventing mycotoxin formation. Maintaining low moisture levels and cool temperatures can significantly reduce the risk of fungal growth and mycotoxin production. Regular monitoring and testing of stored products are also essential for early detection and intervention.

Conclusion

Diacetoxyscirpenol (CAS No. 2270-40-8) is a potent mycotoxin with significant biological activity that poses risks to both plant and animal health. Recent research has provided valuable insights into its chemical structure, biosynthesis, biological effects, and methods for detection and mitigation. Continued efforts are needed to develop more effective strategies for managing DAS contamination in food and feed products, ensuring their safety for consumption.

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